Cas no 17412-22-5 (Imidazo[1,2-b]pyridazine, 6-chloro-8-methyl-)

• Product Name: Imidazo[1,2-b]pyridazine, 6-chloro-8-methyl-
• CAS No: 17412-22-5
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 1358991
• PubChem ID: 15271018
• Update Time: 2025-10-31

Imidazo[1,2-b]pyridazine, 6-chloro-8-methyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-b]pyridazine, 6-chloro-8-methyl-
• SCHEMBL1202772
• FGCJTUFIQAVKHQ-UHFFFAOYSA-N
• DB-156272
• MFCD32862323
• 6-chloro-8-methylimidazo[1,2-b]pyridazine
• SY354428
• AT20885
• 17412-22-5

• Inchi： 1S/C7H6ClN3/c1-5-4-6(8)10-11-3-2-9-7(5)11/h2-4H,1H3
• InChI Key： FGCJTUFIQAVKHQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2=NC=CN2N=1

Computed Properties

• Exact Mass: 167.0250249g/mol
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.2Ų

Additional information on Imidazo[1,2-b]pyridazine, 6-chloro-8-methyl-

Comprehensive Overview of Imidazo[1,2-b]pyridazine, 6-chloro-8-methyl- (CAS No. 17412-22-5)

The compound Imidazo[1,2-b]pyridazine, 6-chloro-8-methyl- (CAS No. 17412-22-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for novel bioactive compounds, researchers are exploring the potential of imidazo[1,2-b]pyridazine derivatives in drug discovery and material science. This article delves into the chemical characteristics, applications, and recent advancements related to this compound, addressing common queries such as "What is the role of imidazo[1,2-b]pyridazine in medicinal chemistry?" and "How is 6-chloro-8-methyl-imidazo[1,2-b]pyridazine synthesized?".

The imidazo[1,2-b]pyridazine scaffold is a fused bicyclic system that combines imidazole and pyridazine rings, offering a versatile platform for chemical modifications. The presence of a chloro group at the 6-position and a methyl group at the 8-position enhances its reactivity and potential for further functionalization. Recent studies highlight its utility as a building block in the synthesis of kinase inhibitors, antimicrobial agents, and fluorescent probes. Keywords like "imidazo[1,2-b]pyridazine synthesis" and "6-chloro-8-methyl derivatives applications" are frequently searched, reflecting the growing interest in this niche.

In the context of green chemistry, researchers are optimizing synthetic routes for CAS No. 17412-22-5 to minimize environmental impact. Techniques such as microwave-assisted synthesis and catalytic C-H activation are being explored to improve yield and selectivity. Additionally, computational studies using AI-driven molecular modeling are accelerating the discovery of new derivatives with enhanced bioactivity. Questions like "Can imidazo[1,2-b]pyridazine derivatives be used in cancer therapy?" or "What are the latest patents involving 6-chloro-8-methyl-imidazo[1,2-b]pyridazine?" underscore its relevance in cutting-edge research.

The compound's stability and solubility profile make it suitable for formulation in various delivery systems, addressing challenges in drug bioavailability. Recent publications emphasize its role in designing small-molecule therapeutics targeting inflammatory and metabolic disorders. As the scientific community prioritizes sustainable drug development, 17412-22-5 exemplifies how heterocyclic chemistry contributes to innovation. Searches for "imidazo[1,2-b]pyridazine safety data" and "suppliers of 6-chloro-8-methyl-imidazo[1,2-b]pyridazine" further indicate its commercial and academic value.

In summary, Imidazo[1,2-b]pyridazine, 6-chloro-8-methyl- represents a promising candidate for multidisciplinary applications. Its structural versatility aligns with trends in precision medicine and materials engineering, while ongoing research continues to uncover its untapped potential. For those seeking detailed protocols or collaborative opportunities, this compound remains a focal point in modern chemical sciences.